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Compound of Interest

Compound Name: PF-06679142

Cat. No.: B12414679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-06679142 is a potent and orally active small molecule activator of AMP-activated protein

kinase (AMPK), a central regulator of cellular energy homeostasis.[1] AMPK activation plays a

crucial role in coordinating metabolic pathways, shifting cells from an anabolic (energy-

consuming) to a catabolic (energy-producing) state. This mechanism of action makes PF-
06679142 a valuable research tool for studying metabolic processes and a potential

therapeutic candidate for metabolic disorders such as type 2 diabetes and non-alcoholic fatty

liver disease (NAFLD).[1] By activating AMPK, PF-06679142 enhances glucose uptake and

fatty acid oxidation while inhibiting lipid and protein synthesis, leading to improved insulin

sensitivity and reduced hepatic lipid accumulation.[1]

These application notes provide detailed protocols for in vitro and in vivo studies to

characterize the effects of PF-06679142 on metabolic homeostasis.

Data Presentation
In Vitro Activity of PF-06679142

Parameter Value Target Assay Type Reference

EC50 22 nM
Human AMPK

α1β1γ1

FRET-based

activation assay
[1]
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In Vivo Pharmacokinetics of PF-06679142

Species Route
Dose
(mg/kg)

Clp
(mL/min
/kg)

Vdss
(L/kg)

t½ (h) F (%)
Referen
ce

Rat IV 1 4.6 1.1 3.9 -

Edmonds

et al.,

2018

Rat PO 3 - - - 100

Edmonds

et al.,

2018

Dog IV 0.5 1.6 1.4 11 -

Edmonds

et al.,

2018

Dog PO 1 - - - 100

Edmonds

et al.,

2018

Clp: Plasma Clearance; Vdss: Volume of Distribution at Steady State; t½: Half-life; F: Oral

Bioavailability.

Signaling Pathway
The primary mechanism of action of PF-06679142 is the direct activation of AMPK. Once

activated, AMPK initiates a signaling cascade that affects various downstream targets to

restore cellular energy balance. This includes the phosphorylation and inhibition of acetyl-CoA

carboxylase (ACC), a key enzyme in fatty acid synthesis, and the activation of pathways

involved in glucose uptake and fatty acid oxidation.
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Upstream Signals

Core AMPK Activation

Catabolic Pathways (ATP Production) Anabolic Pathways (ATP Consumption)

Metabolic Stress
(e.g., low glucose, hypoxia)

AMPK

PF-06679142

Direct Activation

AMPK-P

Phosphorylation

Glucose Uptake Fatty Acid Oxidation Glycolysis Fatty Acid Synthesis
(ACC)

Protein Synthesis
(mTORC1) Gluconeogenesis
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Preparation

Assay Execution

Data Analysis

Prepare PF-06679142
Serial Dilutions

Dispense Reagents
into 384-well Plate

Prepare Enzyme/Substrate Mix
(AMPK + FRET peptide) Prepare ATP Solution

Incubate at RT
(1 hour)

Add Development Reagent Read FRET Signal

Calculate EC50
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Animal Preparation

Dosing

Sampling and Analysis

Data Analysis

Fast Animals Overnight

Cannulate Rats (optional)

IV Administration PO Administration

Serial Blood Collection

Plasma Separation

LC-MS/MS Analysis

Calculate PK Parameters
(Clp, Vdss, t1/2, F)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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